Cas no 1260885-06-0 (1-(4-Phenoxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-Phenoxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1260885-06-0
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 5763226
• PubChem ID: 116963697
• Update Time: 2025-05-24

1-(4-Phenoxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1260885-06-0
• EN300-1864484
• 1-(4-phenoxyphenyl)cyclobutane-1-carboxylic acid
• 1-(4-Phenoxyphenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C17H16O3/c18-16(19)17(11-4-12-17)13-7-9-15(10-8-13)20-14-5-2-1-3-6-14/h1-3,5-10H,4,11-12H2,(H,18,19)
• InChI Key： IAFMTKPZLLCUDL-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2)OC2C=CC=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 268.109944368g/mol
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(4-Phenoxyphenyl)cyclobutane-1-carboxylic acid

1-(4-Phenoxyphenyl)cyclobutane-1-carboxylic Acid: A Comprehensive Overview

1-(4-Phenoxyphenyl)cyclobutane-1-carboxylic acid is a unique organic compound with the CAS registry number 1260885-06-0. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its distinctive structure and potential applications. The molecule consists of a cyclobutane ring fused with a carboxylic acid group and a 4-phenoxyphenyl substituent, making it a versatile building block for various chemical reactions and biological studies.

The synthesis of 1-(4-Phenoxyphenyl)cyclobutane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the cyclobutane ring. This is often achieved through [4+0] cycloaddition reactions or other ring-closing methodologies. The 4-phenoxyphenyl group is then introduced via nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents used. The final step involves the introduction of the carboxylic acid group, which can be achieved through oxidation or direct synthesis methods.

Recent studies have highlighted the potential of 1-(4-Phenoxyphenyl)cyclobutane-1-carboxylic acid in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, researchers have explored its ability to modulate G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. The compound's cyclobutane ring provides rigidity and stability, enhancing its binding affinity to these targets.

In addition to its pharmacological applications, 1-(4-Phenoxyphenyl)cyclobutane-1-carboxylic acid has also been investigated for its role in materials science. Its aromatic substituents and rigid structure make it an ideal candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated its potential as a building block for high-performance organic field-effect transistors (OFETs), where its electronic properties contribute to enhanced device performance.

The compound's versatility extends to its use as a chiral auxiliary in asymmetric synthesis. The cyclobutane ring's strained geometry can induce high enantioselectivity in certain reactions, making it valuable in the synthesis of chiral molecules with high optical purity. This has been particularly useful in the preparation of complex natural products and pharmaceutical intermediates.

From a structural perspective, 1-(4-Phenoxyphenyl)cyclobutane-1-carboxylic acid exhibits interesting electronic and steric properties that make it a valuable tool in chemical research. Its phenoxyphenyl group introduces electron-donating effects, while the cyclobutane ring imparts strain that can be exploited in various chemical transformations. These features have been leveraged in recent studies to develop novel synthetic pathways and catalytic cycles.

In conclusion, 1-(4-Phenoxyphenyl)cyclobutane-1-carboxylic acid is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as an important molecule for future research and development.